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Compound of Interest

Compound Name: Majantol

Cat. No.: B026346 Get Quote

In the intricate world of fragrance chemistry, muguet (lily of the valley) aldehydes are

indispensable for creating fresh, floral, and clean scent profiles. This guide provides a detailed

comparison of the performance of Majantol®, a key muguet ingredient, against other

prominent muguet aldehydes such as Lilial®, Lyral®, and Hydroxycitronellal. This analysis is

intended for researchers, scientists, and drug development professionals seeking to

understand the nuanced performance characteristics of these aroma chemicals, supported by

available experimental data.

Olfactory and Physicochemical Properties
The performance of a fragrance ingredient is intrinsically linked to its chemical and physical

properties. These properties influence its odor profile, intensity, longevity, and stability in

various applications. The following table summarizes key quantitative data for Majantol and its

alternatives.
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Property Majantol® Lilial® Lyral®
Hydroxycitron
ellal

CAS Number
103694-68-4[1]

[2][3][4]
80-54-6[5][6] 31906-04-4[2] 107-75-5[1][3]

Molecular Weight

( g/mol )
178.27[1][3] 204.31[5][6] 210.32[7] 172.27[8]

Vapor Pressure
0.002 mmHg @

25°C[9]

~0.0041 mmHg

@ 20°C[10]

0.000041 mmHg

@ 23°C[2]

0.003 mmHg @

25°C[1][3]

Odor Threshold 119.5 ng/L 0.27 ng/L 0.1 ng/L[7][11]
Not readily

available

Log P (o/w) 3.38[12] 4.2[6] 2.08[7] 1.42[8]

Tenacity on

Blotter
17 Days[9]

Not readily

available
250 hours[13]

Not readily

available

Substantivity

(Damp/Dry)

Very Good/Very

Good[9]

Not readily

available

Not readily

available

Not readily

available

Odor Profile

Floral, lily of the

valley,

transparent,

slightly green

and fruity[2][9]

Floral, muguet,

watery, green,

powdery[5]

Soft, delicate

floral, lily,

cyclamen, lilac[2]

Sweet, floral,

light, clean, with

muguet

character[14]

Note: Odor threshold for Majantol® was converted from µg/L to ng/L for comparison. Direct

comparison of odor thresholds should be approached with caution as methodologies for

determination can vary between sources.

Performance Characteristics
Odor Strength and Profile: Majantol® is characterized by a transparent and intensely floral lily

of the valley scent.[2][9] In contrast, Lilial® presents a more powdery and green muguet note,

while Lyral® is known for its soft, delicate, and highly tenacious floral character.[2][5]

Hydroxycitronellal, a classic muguet aldehyde, offers a sweet and clean floral profile that can
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intensify in blends.[14] The lower odor threshold of Lyral® and Lilial® suggests a higher

potency in terms of perceivable scent at lower concentrations.

Longevity and Substantivity: Majantol® demonstrates excellent tenacity, lasting for 17 days on

a blotter, and exhibits very good substantivity on both damp and dry surfaces.[9] Lyral® is also

noted for its extraordinary tenacity.[2] The higher log P value of Lilial® suggests greater

lipophilicity, which can correlate with better substantivity on fabric and skin. The vapor pressure

is a key determinant of longevity, with a lower vapor pressure generally indicating a longer-

lasting scent. Lyral® has a significantly lower vapor pressure compared to the others, which

aligns with its reputation for tenacity.

Stability: Majantol® is reported to have great stability in a wide range of products, including

soaps and acidic formulations.[15] Aldehydes, as a chemical class, can be prone to oxidation,

and Lilial® is noted to be very unstable in various functional bases. Hydroxycitronellal also has

recognized stability limitations, which has led to the use of its dimethyl acetal as a more stable

alternative, albeit with a different odor character.[1]

Experimental Protocols
The evaluation of fragrance performance relies on a combination of analytical techniques and

sensory panel assessments.

Gas Chromatography-Olfactometry (GC-O)
This technique is instrumental in identifying the specific chemical components responsible for a

fragrance's characteristic aroma.

Methodology:

Sample Preparation: The fragrance material is diluted in an appropriate solvent.

Injection: A small volume of the diluted sample is injected into the gas chromatograph.

Separation: The individual volatile compounds are separated based on their boiling points

and interactions with the stationary phase of the GC column.
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Detection: The effluent from the GC column is split. One portion goes to a chemical detector

(e.g., a mass spectrometer for identification), and the other portion is directed to a sniffing

port.

Olfactory Assessment: A trained sensory panelist or "sniffer" evaluates the odor of each

compound as it elutes from the sniffing port, describing its character and intensity.

Gas Chromatograph

Detection

Fragrance Sample Injector GC Column Effluent Splitter

Mass Spectrometer
(Identification)

Sniffing Port Human Assessor
(Odor Description)

Click to download full resolution via product page

Caption: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Sensory Panel Evaluation for Longevity and
Substantivity
Sensory panels are crucial for assessing how a fragrance is perceived by humans over time

and on different substrates.

Methodology:

Panelist Selection: A panel of trained individuals with a demonstrated ability to discern and

describe different scent attributes is selected.

Substrate Application: A standardized amount of the fragrance material, diluted to a specific

concentration in a suitable base (e.g., ethanol), is applied to the test substrate (e.g., smelling

strips, fabric swatches, or human skin).
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Timed Evaluation: Panelists evaluate the intensity and character of the fragrance at

predefined time intervals (e.g., immediately after application, 1 hour, 4 hours, 8 hours, 24

hours).

Data Collection: Panelists rate the fragrance intensity on a defined scale (e.g., a 1-10 scale)

and provide descriptive terms for the odor profile at each time point.

Data Analysis: The collected data is statistically analyzed to determine the fragrance's

longevity (how long it is perceptible) and substantivity (how well it adheres to the substrate).
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Caption: Sensory Panel Evaluation Workflow for Fragrance Performance.

Stability Testing
Stability testing is essential to ensure that a fragrance maintains its intended character and is

safe for use in a finished product over its shelf life.
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Methodology:

Product Formulation: The fragrance is incorporated into the final product base (e.g., lotion,

shampoo, soap) at a specified concentration.

Accelerated Aging: Samples of the fragranced product are subjected to stress conditions to

simulate aging. This typically includes:

Elevated Temperatures: Storing samples in ovens at various temperatures (e.g., 40°C,

50°C) for a set period (e.g., 1, 2, and 3 months).

Freeze-Thaw Cycles: Cycling samples between freezing and ambient temperatures.

Light Exposure: Exposing samples to UV and visible light to assess for discoloration and

degradation.

Evaluation: At specified time points, the samples are evaluated for any changes in color,

clarity, viscosity, pH, and, most importantly, odor profile compared to a control sample stored

at room temperature.

Accelerated Aging Conditions

Fragranced Product

Elevated Temperature Freeze-Thaw Cycles Light Exposure (UV/Vis) Control Sample
(Room Temperature)

Evaluation of Physical
& Olfactory Properties

Click to download full resolution via product page

Caption: Signaling Pathway for Fragrance Stability Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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